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Compound of Interest

Compound Name: 5-Bromo-2-phenylpyrimidine

Cat. No.: B1286401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-phenylpyrimidine, a
key building block in medicinal chemistry and materials science. This document details its
fundamental chemical properties, provides an illustrative synthetic protocol, and visualizes its

role in chemical synthesis.

Core Chemical Properties

5-Bromo-2-phenylpyrimidine is a substituted pyrimidine derivative with significant
applications in the synthesis of complex organic molecules. Its chemical characteristics are
summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1286401?utm_src=pdf-interest
https://www.benchchem.com/product/b1286401?utm_src=pdf-body
https://www.benchchem.com/product/b1286401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C10H7BrN2 [1112]
Molecular Weight 235.08 g/mol [1]

CAS Number 38696-20-7 [11[2]
Appearance White Solid [2]

Melting Point 83-84 °C [2]

Boiling Point 232 °C at 760 mmHg [1112]

Purity Typically 295% [1]

Synthetic Protocol: Suzuki Coupling for 5-Bromo-2-
phenylpyrimidine

The synthesis of 5-Bromo-2-phenylpyrimidine can be achieved via a Suzuki coupling
reaction. This palladium-catalyzed cross-coupling reaction is a cornerstone of modern organic
synthesis.[2]

Materials:

5-bromo-2-iodopyrimidine

Phenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]

2M Sodium Carbonate (Na2CQOs) aqueous solution

Toluene

Procedure:

 In a three-necked flask equipped with a reflux condenser, combine 5-bromo-2-iodopyrimidine
(1.0 equivalent), phenylboronic acid (1.0 equivalent), and
tetrakis(triphenylphosphine)palladium(0) (0.01 equivalents) in toluene.
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e Add a 2M aqueous solution of sodium carbonate (2.0 equivalents).
o Degas the reaction mixture and replace the atmosphere with an inert gas, such as nitrogen.
o Heat the mixture to reflux (approximately 115 °C).

e Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS). The
reaction may require several hours to reach completion.

o Upon completion, the reaction mixture is cooled to room temperature.

e The product, 5-Bromo-2-phenylpyrimidine, can then be isolated and purified using
standard techniques such as extraction and column chromatography.

Visualizing the Synthetic Pathway

The following diagram illustrates the key steps and components in the synthesis of 5-Bromo-2-
phenylpyrimidine via the Suzuki coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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